Cas no 2172212-74-5 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2172212-74-5
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6341115
• PubChem ID: 165539604
• Update Time: 2025-05-24

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid
• 2172212-74-5
• EN300-1494103
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3,3,3-trifluoro-2-methylpropanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-23(21(31)32,24(25,26)27)29-20(30)12-6-7-13-28-22(33)34-14-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,19H,6-7,12-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XPBSLVZOCDFOGE-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2172212-74-5)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid, identified by its CAS number 2172212-74-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorinated side chain and an amino acid derivative moiety. The presence of a fluoren-9-ylmethoxycarbonyl group suggests potential applications in the synthesis of peptide mimetics and protease inhibitors, areas where fluorinated compounds have demonstrated remarkable efficacy.

The structural design of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties. The trifluoromethyl substituent on the propanoic acid moiety enhances lipophilicity and metabolic stability, which are critical factors in drug development. Additionally, the pentanamido backbone provides a flexible yet stable scaffold for further derivatization, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate enzyme activity and improve drug bioavailability. For instance, studies have shown that trifluoromethyl groups can increase the binding affinity of small molecules to their target proteins, thereby enhancing therapeutic efficacy. The fluoren-9-ylmethoxycarbonyl moiety in this compound may also contribute to such interactions by serving as a hydrophobic anchor or by participating in hydrogen bonding networks within biological systems.

Research into the pharmacological potential of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid has been particularly promising in the context of inflammatory diseases and cancer therapy. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on various kinases and proteases involved in pathological processes. The fluorinated side chain appears to play a crucial role in these interactions by modulating the electronic properties of the molecule and enhancing its binding affinity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group necessitates specialized synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution protocols. These techniques are essential for constructing the complex aromatic system while maintaining functional group integrity.

From a medicinal chemistry perspective, the versatility of this compound makes it an attractive candidate for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced pharmacokinetic profiles or improved target specificity. The trifluoromethyl group's ability to influence metabolic stability has been particularly well-documented in clinical trials, where it has been associated with prolonged half-lives and reduced degradation rates.

The biological activity of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid has been explored through both in vitro and in vivo assays. In cell-based models, the compound has demonstrated selective inhibition of enzymes implicated in cancer progression, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings align with broader trends in oncology research, where fluorinated amino acids are being increasingly utilized to develop next-generation chemotherapeutic agents.

The development of novel therapeutic strategies often relies on innovative molecular architectures that combine multiple pharmacophoric elements into a single entity. This compound exemplifies such an approach by integrating a fluorinated side chain with an amino acid-derived scaffold. The fluoren-9-ylmethoxycarbonyl group not only contributes to structural rigidity but also serves as a site for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

In conclusion,2-5-(\\({(9H-fluoren\\)-9\\)-ylmethoxycarbonyl\\)amino)pentanamido\\)-3\\),3\\),3\\)-trifluoro\\)-2\\)-methylpropanoic acid (CAS No. 2172212\\)-74\\)-5 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological profile position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic domains.